Cas no 346465-91-6 (Benzothiazole,4,5-dimethyl-)

Benzothiazole,4,5-dimethyl- structure
Benzothiazole,4,5-dimethyl- structure
Product Name:Benzothiazole,4,5-dimethyl-
CAS No:346465-91-6
MF:C9H9NS
MW:163.239460706711
CID:302650
PubChem ID:23213839
Update Time:2025-04-19

Benzothiazole,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,4,5-dimethyl-
    • 4,5-Dimethylbenzothiazole
    • 4,5-dimethyl-1,3-benzothiazole
    • 346465-91-6
    • 4,5-Dimethylbenzo[d]thiazole
    • Benzothiazole, 4,5-dimethyl- (9CI)
    • SCHEMBL7458773
    • DB-285908
    • BENZOTHIAZOLE, 4,5-DIMETHYL-
    • MDL: MFCD18826556
    • Inchi: 1S/C9H9NS/c1-6-3-4-8-9(7(6)2)10-5-11-8/h3-5H,1-2H3
    • InChI Key: ORRRZUFZMHZCLG-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC(C)=C2C

Computed Properties

  • Exact Mass: 163.04567
  • Monoisotopic Mass: 163.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 12.89
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